Cas no 913835-96-8 (4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid)

• Product Name: 4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• CAS No: 913835-96-8
• MF: C₁₇H₂₂BNO₅S
• MW: 363.236283779144
• MDL: MFCD08689524
• CID: 803452
• PubChem ID: 44119362
• Update Time: 2025-08-02

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
• 4-[Isopropyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
• (4-(N-Isopropyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid
• [4-[(4-methoxyphenyl)methyl-propan-2-ylsulfamoyl]phenyl]boronic acid
• 4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• Boronic acid,B-[4-[[[(4-methoxyphenyl)methyl](1-methylethyl)amino]sulfonyl]phenyl]-
• (4-{[(4-Methoxyphenyl)methyl](propan-2-yl)sulfamoyl}phenyl)boronic acid
• SCHEMBL15208353
• CS-0174657
• BS-24812
• YCTUMPATZIWTLB-UHFFFAOYSA-N
• 4-(N-isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl-boronic acid
• AKOS015838379
• MFCD08689524
• (4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
• 4-[N-Isopropyl-N-(4-methoxybenzyl)sulphamoyl]benzeneboronic acid
• FT-0687811
• DTXSID60657170
• 913835-96-8
• 4-[N-ISOPROPYL-N-(4-METHOXYBENZYL)SULPHAMOYL]BENZENEBORONIC ACID 98

• MDL： MFCD08689524
• Inchi： 1S/C17H22BNO5S/c1-13(2)19(12-14-4-8-16(24-3)9-5-14)25(22,23)17-10-6-15(7-11-17)18(20)21/h4-11,13,20-21H,12H2,1-3H3
• InChI Key： YCTUMPATZIWTLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC1C=CC(=CC=1)OC)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 363.13100
• Monoisotopic Mass: 363.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 114-116
• Boiling Point: 554.8±60.0 °C at 760 mmHg
• Flash Point: 289.3±32.9 °C
• Refractive Index: 1.596
• PSA: 95.45000
• LogP: 2.05510
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides